Cas no 1248440-09-6 ((1-Butyl-1H-pyrazol-4-yl)methanamine)

• Product Name: (1-Butyl-1H-pyrazol-4-yl)methanamine
• CAS No: 1248440-09-6
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 5057649
• Update Time: 2025-05-21

(1-Butyl-1H-pyrazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-butyl-1H-pyrazol-4-yl)methanamine
• (1-butylpyrazol-4-yl)methanamine
• (1-Butyl-1H-pyrazol-4-yl)methanamine

• Inchi： 1S/C8H15N3/c1-2-3-4-11-7-8(5-9)6-10-11/h6-7H,2-5,9H2,1H3
• InChI Key： JUYHPVGSVDEOID-UHFFFAOYSA-N
• SMILES： N1(C=C(CN)C=N1)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 106
• XLogP3: 0.3
• Topological Polar Surface Area: 43.8

Additional information on (1-Butyl-1H-pyrazol-4-yl)methanamine

Introduction to (1-Butyl-1H-pyrazol-4-yl)methanamine (CAS No. 1248440-09-6)

(1-Butyl-1H-pyrazol-4-yl)methanamine, identified by the CAS registry number 1248440-09-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of pyrazole derivatives, which are widely studied for their diverse biological activities and potential applications in drug discovery. The structure of this compound comprises a pyrazole ring substituted with a butyl group at the 1-position and an aminoethyl group at the 4-position, making it a valuable substrate for further functionalization and biological evaluation.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (1-butylpyrazol-4-yl)methanamine through various methodologies, including microwave-assisted synthesis and catalytic processes. These methods not only enhance the yield but also improve the purity of the compound, which is crucial for its application in biological studies. The structural versatility of this compound allows for its use as a building block in the construction of more complex molecules, such as bioactive agents and materials with tailored properties.

The pharmacological potential of (1-butylpyrazol-4-yl)methanamine has been explored in several recent studies. Researchers have investigated its anti-inflammatory, antioxidant, and antimicrobial activities, demonstrating its potential as a lead compound for therapeutic development. For instance, studies have shown that this compound exhibits significant inhibitory effects on pro-inflammatory cytokines, making it a promising candidate for treating inflammatory diseases. Additionally, its ability to scavenge free radicals highlights its potential application in combating oxidative stress-related disorders.

In the context of drug delivery systems, (1-butylpyrazol-4-yl)methanamine has been utilized as a ligand in the development of targeted drug carriers. Its unique structure facilitates interactions with specific receptors or biomolecules, enhancing the specificity and efficacy of drug delivery. Furthermore, its compatibility with various polymer matrices makes it suitable for use in nanotechnology-based applications, such as polymeric nanoparticles and hydrogels.

The environmental impact and biodegradability of (1-butylpyrazol-4-yl)methanamine have also been subjects of recent research. Studies indicate that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. This attribute is particularly important for its application in sustainable chemistry and green pharmaceuticals.

In conclusion, (1-butylpyrazol-4-yl)methanamine (CAS No. 1248440-09-6) stands out as a multifaceted compound with extensive applications across various scientific domains. Its structural features, coupled with recent advancements in synthesis and application techniques, position it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly significant role in shaping future innovations in chemistry and pharmacology.